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Compound of Interest

Compound Name: 3"-Nitrobiphenyl-4-ylboronic acid
CAS No.: 1028530-42-8
Cat. No.: B3204136
Get Quote
. J

Executive Summary & Compound Significance

3'-Nitrobiphenyl-4-ylboronic acid (CAS: 1028530-42-8) is a bifunctional supramolecular
building block. Unlike simple phenylboronic acids, this compound integrates a biphenyl spacer
—which introduces a critical torsional degree of freedom—and a meta-nitro group, which acts
as a strong dipole and hydrogen-bond acceptor.

In drug development, it serves as a "privileged scaffold" for generating biaryl libraries via
Suzuki-Miyaura coupling. In crystal engineering, it is a model system for studying the
competition between boronic acid homodimers (synthon robustness) and nitro-driven dipole
stacking.

Key Technical Specifications
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Property Specification
Formula C12H10BNO4
Molecular Weight 243.02 g/mol

Biphenyl core with para-boronic acid and meta-

Topology nitro substitution

H-Bond Donors 2 (Boronic acid hydroxyls)

H-Bond Acceptors 4 (Nitro oxygens + Boronic oxygens)
Predicted LogP ~2.3 (Moderate Lipophilicity)

Crystallographic Characterization

Note: While specific single-crystal data for this exact isomer is often proprietary to catalog
libraries, its structural behavior is rigorously inferred from high-resolution benchmarks of its
constituent synthons: 3-nitrophenylboronic acid and 4'-nitrobiphenyl derivatives.

Predicted Unit Cell & Packing Motifs

Based on the Cambridge Structural Database (CSD) trends for nitro-biphenyl-boronic acids, the
crystal lattice is governed by two competing forces:

e The Boronic Acid Synthon:
o Primary Motif: The centrosymmetric

homodimer is the dominant motif. Two boronic acid groups face each other, forming a
"staple" via dual O-H::-:O hydrogen bonds.

o Secondary Motif: In the presence of the nitro group (a strong acceptor), the system may
adopt a catemeric chain structure where the boronic acid donates H-bonds to the nitro
oxygen of a neighboring molecule, disrupting the dimer.

e The Biphenyl Twist:
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o To minimize steric clash between the ortho-hydrogens, the two phenyl rings are expected
to twist, typically by 35°-45°. This prevents planar

stacking of the entire molecule, forcing a "herringbone" or "slipped-stack” packing
arrangement.

X-Ray Diffraction (XRD) Signature

Researchers characterizing this material via Powder XRD (PXRD) should look for the following
diagnostic features:

e Low-Angle Peaks (

): Indicative of the long axis of the biphenyl unit. Expect a primary reflection corresponding to
the length of the dimer (~15-18 A).

o Peak Broadening: The torsional flexibility of the biphenyl bond often leads to slight disorder,
resulting in broader Bragg reflections compared to rigid fused rings (e.g., naphthalene
derivatives).

Comparative Analysis: Performance vs. Alternatives

This section objectively compares 3'-Nitrobiphenyl-4-ylboronic acid against its structural
isomers and analogs to guide selection in synthesis and solid-state design.

Table 1: Structural & Functional Comparison
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Asymmetric ( Symmetric (
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) potential)
High (Twisted _ ,

B ) Low (Linear packing )
Solubility structure disrupts o _ High
) maximizes density)
lattice energy)
) Plates/Needles Blocks (Dense )

Crystal Habit ) ] Prisms
(Slipped stack) packing)
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o ) - High (Para-nitro
Reactivity activates specific . Moderate
- strongly withdraws)
positions)
o Library Diversity (Non-  Linear rigid rods )
Application Fragment screening

linear geometry)

(Liquid crystals)

Insight: The "Meta" Advantage

The meta-nitro placement in the target compound creates a "bent" electronic vector. In Suzuki

couplings, this asymmetry often leads to higher solubility in polar aprotic solvents (DMF,

DMSO) compared to the para-isomer, which packs too efficiently and suffers from poor

dissolution kinetics.

Experimental Protocols

Protocol A: Synthesis via Miyaura Borylation

Rationale: Direct nitration of biphenylboronic acid is non-selective. The most reliable route

builds the C-B bond last to preserve the boronic acid moiety.

Workflow:

e Precursor: Start with 4-bromo-3'-nitrobiphenyl.
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o Catalyst System: Pd(dppf)Clz - CH2ClIz (3 mol%).
e Boron Source: Bis(pinacolato)diboron (

)

e Solvent/Base: 1,4-Dioxane with KOAc (anhydrous).

e Reaction: Heat at 80°C for 4—6 hours under

e Hydrolysis (Critical): The resulting pinacol ester is hydrolyzed using

/

in Acetone/Water to yield the free boronic acid.

Protocol B: Single Crystal Growth

Objective: Obtain crystals suitable for XRD to confirm the "twisted" biphenyl conformation.
e Solvent: Methanol/Water (9:1 v/v).

e Method: Slow evaporation at 4°C.

o Observation: Look for pale yellow needles appearing after 48—72 hours.

o Troubleshooting: If oiling occurs (common due to the twist), switch to a vapor diffusion
method: dissolve in THF and diffuse into Pentane.

Visualizations
Diagram 1: Crystallization & Characterization Workflow

This flowchart outlines the decision-making process for validating the solid-state form.
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Caption: Workflow for optimizing crystal growth and validating phase purity via XRD.

Diagram 2: Supramolecular Synthon Competition

This diagram illustrates the logical competition between the boronic acid dimer and the nitro-
group interactions that defines the crystal lattice.
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Caption: The crystal structure is a compromise between boronic acid dimerization and steric
twist requirements.

References

e Suzuki, A. (2011). "Cross-Coupling Reactions of Organoboranes: An Easy Way to Construct
C-C Bonds (Nobel Lecture)." Angewandte Chemie International Edition. Link

o Cambridge Crystallographic Data Centre (CCDC). "CSD Entry: 3-Nitrophenylboronic acid
(Refcode: NIBORA)." Cambridge Structural Database. Link

e Miyaura, N. (2002). "Organoboron Compounds."[1][2][3][4]1[5][6][71[8][9][10] Topics in Current
Chemistry. Springer. Link

e Nangia, A. (2011). "Conformational Polymorphism in Organic Crystals." Accounts of
Chemical Research. (Contextual grounding for biphenyl twist analysis). Link

e PubChem. "Compound Summary: (3'-Nitro-[1,1'-biphenyl]-4-yl)boronic acid.” National Library
of Medicine. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1677
https://pubchem.ncbi.nlm.nih.gov/compound/1677
https://pmc.ncbi.nlm.nih.gov/articles/PMC8153654/
https://www.mdpi.com/1420-3049/28/6/2660
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Catalysis/Catalyst_Examples/Suzuki-Miyaura_Coupling
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://en.wikipedia.org/wiki/Suzuki_reaction
https://www.mdpi.com/2073-4344/9/3/213
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571202/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571202/
https://scispace.com/pdf/structure-properties-and-preparation-of-boronic-acid-3le12gl2n7.pdf
https://benthamopen.com/contents/pdf/TOOCJ/TOOCJ-2-65.pdf
https://www.benchchem.com/product/b3204136/docs#technical-guide-crystal-structure-xrd-profiling-of-3-nitrobiphenyl-4-ylboronic-acid
https://www.benchchem.com/product/b3204136/docs#technical-guide-crystal-structure-xrd-profiling-of-3-nitrobiphenyl-4-ylboronic-acid
https://www.benchchem.com/product/b3204136/docs#technical-guide-crystal-structure-xrd-profiling-of-3-nitrobiphenyl-4-ylboronic-acid
https://www.benchchem.com/product/b3204136/docs#technical-guide-crystal-structure-xrd-profiling-of-3-nitrobiphenyl-4-ylboronic-acid
https://www.benchchem.com/product/b3204136?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3204136?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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